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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of the core physicochemical properties of

(RS)-Benserazide hydrochloride, a peripherally acting DOPA decarboxylase inhibitor. It is

primarily used in combination with Levodopa for the management of Parkinson's disease.[1]

This document collates essential data on its identity, physical characteristics, solubility, and

stability. Furthermore, it outlines detailed experimental protocols for its analysis and presents a

visualization of its mechanism of action. This guide is intended to be a valuable resource for

professionals in research and drug development.

Disclaimer: The information presented in this guide pertains to the racemic mixture, (RS)-

Benserazide hydrochloride, as this is the form predominantly characterized in scientific

literature and pharmacopeias. Specific physicochemical data for the (R)-enantiomer is not

available in the public domain at the time of this publication.

Chemical Identity and General Properties
(RS)-Benserazide hydrochloride is chemically designated as (RS)-2-Amino-3-hydroxy-N′-

(2,3,4-trihydroxybenzyl)propanehydrazide hydrochloride.[1] It functions as an inhibitor of

aromatic L-amino acid decarboxylase (AADC) and does not cross the blood-brain barrier.[1]
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Property Value Reference(s)

IUPAC Name

(RS)-2-Amino-3-hydroxy-N′-

[(2,3,4-

trihydroxyphenyl)methyl]propa

nehydrazide;hydrochloride

[1][2]

Synonyms
Benserazide HCl, Serazide, Ro

4-4602
[1]

Molecular Formula C₁₀H₁₆ClN₃O₅ [2]

Molecular Weight 293.70 g/mol [2]

CAS Number 14919-77-8 [1][2]

Predicted pKa (Strongest

Acidic)
8.66 [3][4]

Predicted pKa (Strongest

Basic)
7.48 [3]

Predicted logP -2.3 [4]

Physical and Chemical Properties
(RS)-Benserazide hydrochloride is a crystalline solid.[5] It is known to be sensitive to light and

hygroscopic in nature.[5]
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Property Description Reference(s)

Appearance

White, yellowish-white, or

orange-white crystalline

powder.

[5]

Melting Point 146°C to 148°C [6]

pH of Solution (10g/L) 4.0 to 5.0 [7]

Stability

Sensitive to light, air, and

moisture. Solutions are prone

to decomposition.

[5][8]

Storage
Store in tight, light-resistant

containers.
[5]

Solubility Profile
The solubility of (RS)-Benserazide hydrochloride is a critical parameter for formulation

development. It is freely soluble in water but has limited solubility in common organic solvents

like ethanol and acetone.[5]

Solvent Solubility Reference(s)

Water Freely soluble; 10 mg/mL [5]

Phosphate-Buffered Saline

(PBS, pH 7.2)
Approximately 5 mg/mL [3]

Dimethyl Sulfoxide (DMSO)
Approximately 16 mg/mL; 59

mg/mL (fresh DMSO)
[3][9]

Dimethylformamide (DMF) Approximately 20 mg/mL [3]

Methanol Soluble [5]

Anhydrous Ethanol Very slightly soluble [5]

Acetone Practically insoluble [5]
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Mechanism of Action: Peripheral DOPA
Decarboxylase Inhibition
Benserazide's therapeutic effect is realized when co-administered with Levodopa (L-DOPA),

the metabolic precursor to dopamine.[1] Levodopa can cross the blood-brain barrier (BBB) to

replenish dopamine levels in the central nervous system (CNS), which are depleted in

Parkinson's disease.[1] However, a significant portion of Levodopa is converted to dopamine in

the periphery by the enzyme DOPA decarboxylase (DDC).[1] This peripheral dopamine cannot

cross the BBB and is responsible for undesirable side effects.[1]

Benserazide is a potent peripheral DDC inhibitor that does not cross the BBB.[1] By inhibiting

the peripheral conversion of Levodopa, Benserazide increases the bioavailability of Levodopa

in the CNS, enhancing its therapeutic efficacy while minimizing peripheral side effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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